1-(((3-(Aminomethyl)phenyl)methyl)amino)-3-phenoxypropan-2-ol

Specification

• CAS No.: 85187-39-9
• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol
• IUPAC Name: 1-[[3-(aminomethyl)phenyl]methylamino]-3-phenoxypropan-2-ol
• Standard InChI: InChI=1S/C17H22N2O2/c18-10-14-5-4-6-15(9-14)11-19-12-16(20)13-21-17-7-2-1-3-8-17/h1-9,16,19-20H,10-13,18H2
• Standard InChI Key: ZPFBSOGXAYWMTR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(CNCC2=CC=CC(=C2)CN)O

Introduction

1-(((3-(Aminomethyl)phenyl)methyl)amino)-3-phenoxypropan-2-ol is a complex organic compound with significant applications in scientific research and potential therapeutic uses. It is classified under the European Inventory of Existing Commercial Chemical Substances, indicating its established presence in the chemical market since before 1981. The compound features a unique molecular structure that includes both an amino group and a phenoxy group, contributing to its reactivity and interaction with biological systems.

Synthesis and Preparation

The synthesis of 1-(((3-(Aminomethyl)phenyl)methyl)amino)-3-phenoxypropan-2-ol involves several steps, primarily focusing on amination and phenoxy group incorporation. A typical synthetic pathway may involve:

• Starting Materials: The synthesis often begins with appropriate starting materials such as aminomethylphenyl derivatives and phenoxy-containing compounds.

• Amination Reaction: The amination step involves the formation of the amino group linkage, typically using mild conditions to prevent degradation of sensitive functional groups.

• Phenoxy Group Incorporation: The phenoxy group is incorporated through reactions that ensure the stability of the final product.

The choice of reagents and conditions significantly influences the outcome of these reactions, with mild conditions preventing degradation and harsher conditions facilitating faster reaction rates but risking side products.

Applications and Research Findings

1-(((3-(Aminomethyl)phenyl)methyl)amino)-3-phenoxypropan-2-ol finds applications across various scientific fields, particularly in medicinal chemistry and related disciplines. Its unique structure and reactivity make it a valuable compound for ongoing research. The compound interacts with specific biological targets such as receptors or enzymes, which is crucial for its potential therapeutic uses.

Suppliers and Availability

The compound is available from several suppliers, including Hu Bei Jiutian Bio-medical Technology CO., Ltd. in China, which offers it for purchase through online inquiries. This availability highlights the compound's accessibility for research purposes.